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Compound of Interest

Compound Name: Flunixin-d3

Cat. No.: B023592

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flunixin-d3 is the deuterated stable isotope-labeled internal standard for Flunixin, a non-
steroidal anti-inflammatory drug (NSAID) widely used in veterinary medicine. Accurate
quantification of Flunixin in biological matrices is crucial for pharmacokinetic, toxicokinetic, and
residue analysis studies. The use of a stable isotope-labeled internal standard like Flunixin-d3
is the gold standard for mass spectrometry-based bioanalytical methods, as it corrects for
variability during sample preparation and analysis, ensuring data accuracy and precision.

This document provides a detailed protocol for the preparation of Flunixin-d3 standard
solutions, including stock and working solutions, intended for use in analytical methods such as
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties

A summary of the key physicochemical properties of Flunixin-d3 is presented in Table 1.
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Property Value

2-[[2-(methyl-d3)-3-
Formal Name (trifluoromethyl)phenyllamino]-3-

pyridinecarboxylic acid

CAS Number 1015856-60-6[1]

Molecular Formula C14HsD3F3N202[1]

Formula Weight 299.3 g/mol [1]

Purity >99% deuterated forms (di-ds)[1]
Appearance A solid[1]

Solubility Soluble in DMSO[1], Acetonitrile[2][3]

Experimental Protocol

This protocol describes the preparation of a primary stock solution and subsequent working
solutions of Flunixin-d3.

Materials and Equipment:

e Flunixin-d3 (solid)

o Acetonitrile (LC-MS grade)

» Dimethyl sulfoxide (DMSO, optional for initial solubilization)
¢ Analytical balance (readable to 0.01 mg)

o Class A volumetric flasks (e.g., 1 mL, 10 mL)

o Calibrated pipettes

» \Vortex mixer

e Sonicator
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Amber glass vials with screw caps

Safety Precautions:

Handle Flunixin-d3 in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Protocol 1: Preparation of Flunixin-d3 Stock Solution
(100 ug/mL)

Weighing: Accurately weigh 1 mg of Flunixin-d3 solid using an analytical balance.
Dissolution: Transfer the weighed solid into a 10 mL Class A volumetric flask.
Solvent Addition: Add approximately 7 mL of acetonitrile to the volumetric flask.

Homogenization: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer
for a short duration or sonicate for a few minutes to ensure complete dissolution.

Final Volume Adjustment: Once the solid is completely dissolved and the solution has
returned to room temperature, add acetonitrile to bring the final volume to the 10 mL mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the stock solution into a labeled amber glass vial. Store at -20°C in the
dark. This solution is stable for up to one month[2][3]. For long-term storage, the solid form is
stable for at least 4 years at -20°C[1].

Protocol 2: Preparation of Flunixin-d3 Working Solution
(0.4 pg/mL)

Working standard solutions are prepared by diluting the stock solution to the desired

concentration for spiking into analytical samples.
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e Calculation: Use the formula C1V1 = C2V2 to determine the volume of the stock solution

needed.

[e]

o

V1 = Volume of the stock solution to be taken

C1 = Concentration of the stock solution (100 pg/mL)

o C2 = Desired concentration of the working solution (0.4 pg/mL)

o V2 = Desired final volume of the working solution (e.g., 10 mL)

Calculation Example: (100 pg/mL) * V1 = (0.4 pg/mL) * (10 mL) V1 = 0.04 mL or 40 pL

e Preparation: a. Pipette 40 uL of the 100 pg/mL Flunixin-d3 stock solution into a 10 mL Class

A volumetric flask. b. Dilute to the mark with acetonitrile. c. Cap the flask and mix thoroughly

by inverting.

o Storage: Transfer the working solution to a labeled amber vial and store at -20°C in the dark

until use[2][3]. It is recommended to prepare fresh working solutions regularly.

Quantitative Data Summary

The following table summarizes the quantitative data for the preparation of Flunixin-d3

standard solutions.

. Storage

. Concentr Final .

Solution Analyte . Solvent Temperat  Stability
ation Volume
ure

Stock o . 1 month[2]

) Flunixin-d3 100 pg/mL  Acetonitrile 10 mL -20°C
Solution [3]
Working o o Prepare

] Flunixin-d3 0.4 pg/mL Acetonitrile 10 mL -20°C
Solution fresh

Experimental Workflow
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The following diagram illustrates the workflow for the preparation of Flunixin-d3 standard

solutions.

Workflow for Flunixin-d3 Standard Solution Preparation
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Caption: Workflow for preparing Flunixin-d3 standard solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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